N-tert-butyl-2-(2,4-dimethylphenoxy)acetamide

• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: N-tert-butyl-2-(2,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C14H21NO2/c1-10-6-7-12(11(2)8-10)17-9-13(16)15-14(3,4)5/h6-8H,9H2,1-5H3,(H,15,16)
• InChI Key: XBRMSZPKFOLUSH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCC(=O)NC(C)(C)C)C

Description

N-tert-butyl-2-(2,4-dimethylphenoxy)acetamide, commonly known as BHT-920, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a white crystalline powder with a molecular formula of C15H23NO2.

Mechanism of Action

The mechanism of action of BHT-920 is not fully understood. However, it is believed to inhibit bacterial growth by disrupting the cell membrane and interfering with cell wall synthesis. It also inhibits the production of pro-inflammatory cytokines, which are responsible for the inflammatory response.
Biochemical and Physiological Effects:
BHT-920 has been shown to have minimal toxicity and is well-tolerated in animals. It is rapidly absorbed and distributed throughout the body, and is metabolized by the liver. It has been found to have no significant effect on liver or kidney function, and does not cause any significant changes in blood chemistry.

Advantages and Limitations for Lab Experiments

One of the major advantages of BHT-920 is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the development of new antibiotics. Additionally, its anti-inflammatory properties make it a potential candidate for the treatment of various inflammatory diseases. However, one of the limitations of BHT-920 is its relatively low solubility in water, which can make it difficult to administer in certain forms.

Future Directions

There are several potential future directions for research involving BHT-920. One area of interest is the development of new antibiotics based on its antimicrobial properties. Another potential direction is the investigation of its anti-inflammatory properties for the treatment of inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties.

Synthesis Methods

BHT-920 can be synthesized through a multistep process involving the reaction of tert-butylamine with 2,4-dimethylphenol followed by acetylation with acetic anhydride. The final product is obtained after purification through recrystallization.

Scientific Research Applications

BHT-920 has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit antimicrobial properties against a wide range of bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, it has been shown to have anti-inflammatory properties and can potentially be used in the treatment of inflammatory diseases such as arthritis.